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Compound of Interest

Compound Name: SHP389

Cat. No.: B8143749 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of a stock solution of SHP389, a potent and selective allosteric SHP2 inhibitor, using dimethyl

sulfoxide (DMSO) as the solvent. Adherence to these guidelines is crucial for ensuring the

stability, and consistent performance of the compound in downstream applications.

Compound Information
SHP389 is an allosteric inhibitor of Shp2 (PTPN11), a non-receptor protein tyrosine

phosphatase that plays a critical role in cell growth, differentiation, and survival through the

RAS-MAPK signaling pathway. Due to its role in various cancers, SHP2 is a significant target in

drug discovery.

Table 1: Chemical Properties of SHP389
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Property Value Reference

CAS Number 2235394-90-6 [1][2][3][4][5]

Molecular Weight 484.98 g/mol [1][4]

Chemical Formula C₂₃H₂₉ClN₈O₂ [1][2][4]

Appearance White to off-white solid [4][5]

Purity ≥98% [1]

Solubility and Storage
Proper dissolution and storage are paramount to maintaining the integrity of the SHP389 stock

solution.

Table 2: Solubility and Recommended Storage Conditions

Parameter Recommendation Reference

Solvent
Dimethyl Sulfoxide (DMSO),

newly opened
[1][4][5]

Solubility in DMSO 100 mg/mL (206.19 mM) [1][4][5]

Solid Compound Storage
-20°C, protected from light, for

up to 3 years
[4][5]

Stock Solution Storage

Aliquot and store at -80°C for

up to 6 months or -20°C for up

to 1 month. Avoid repeated

freeze-thaw cycles.

[4][5]

Note on DMSO: DMSO is hygroscopic, meaning it readily absorbs moisture from the air. The

presence of water can significantly impact the solubility of many compounds, including

SHP389. Therefore, it is highly recommended to use a fresh, unopened bottle of anhydrous or

molecular biology grade DMSO for preparing the stock solution.[1][4][5]
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Experimental Protocol: Preparation of a 10 mM
SHP389 Stock Solution in DMSO
This protocol outlines the steps to prepare a 10 mM stock solution of SHP389.

Materials:

SHP389 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Ultrasonic water bath
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Preparation

Storage

Weigh SHP389 Powder

Add Anhydrous DMSO

Calculate required mass for desired concentration and volume

Vortex to Mix

Ensure appropriate volume of DMSO is added

Ultrasonicate for Complete Dissolution

Briefly vortex to create a suspension

Aliquot into Light-Protected Tubes

Sonicate until solution is clear and all solid is dissolved

Store at -80°C or -20°C

Label aliquots clearly with compound name, concentration, and date

Click to download full resolution via product page

Caption: SHP389 allosterically inhibits SHP2, thereby downregulating the RAS-MAPK signaling

cascade.
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By following these detailed application notes and protocols, researchers can ensure the

accurate and effective use of SHP389 in their studies, leading to reliable and reproducible

results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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